Molecular recognition in Mn-catalyzed C–H oxidation. Reaction mechanism and origin of selectivity from a DFT perspective†
Dalton Transactions Pub Date: 2009-06-17 DOI: 10.1039/B905317D
Abstract
Experimental studies have shown that the C–H oxidation of

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